Cas no 881-57-2 (O-Acetyl Isovanillin)

O-Acetyl Isovanillin is a synthetic flavoring agent with a vanilla-like profile. It offers enhanced stability, improved solubility, and reduced volatility compared to its natural counterpart. This compound is suitable for a wide range of applications, including food, pharmaceuticals, and cosmetics, where it contributes to a smooth, vanilla aroma without the associated allergens.
O-Acetyl Isovanillin structure
O-Acetyl Isovanillin structure
Product Name:O-Acetyl Isovanillin
CAS No:881-57-2
MF:C10H10O4
MW:194.184003353119
MDL:MFCD00266441
CID:642890
PubChem ID:253661446
Update Time:2025-07-22

O-Acetyl Isovanillin Chemical and Physical Properties

Names and Identifiers

    • 5-Formyl-2-methoxyphenyl acetate
    • O-Acetyl Isovanillin
    • 3-Acetoxy-4-methoxybenzaldehyde
    • (5-formyl-2-methoxyphenyl) acetate
    • Benzaldehyde, 3-(acetyloxy)-4-methoxy-
    • CHEMBRDG-BB 9071542
    • 3-Hydroxy-p-anisaldehyde Acetate
    • 5-formyl-2-methoxyphenyl acetate(SALTDATA: FREE)
    • acetylisovanillin
    • isovanillin acetate
    • O-acetyl isovanilline
    • Acetic Acid 5-Formyl-2-methoxyphenyl Ester
    • ZVPGTXJXZIXWGR-UHFFFAOYSA-N
    • 6372AJ
    • KM2586
    • TRA0002179
    • 3-Hydroxy-4-methoxybenzaldehyde, acetate
    • SY017392
    • AB0059588
    • 3-(Acetyloxy)-4-methoxybenzaldehyde (ACI)
    • p-Anisaldehyde, 3-hydroxy-, acetate (7CI, 8CI)
    • O-Acetylisovanillin
    • 5-Formyl-2-methoxyphenylacetate
    • AKOS006242943
    • 881-57-2
    • CS-0155021
    • ACETIC ACID 5-FORMYL-2-METHOXY-PHENYL ESTER
    • AS-31349
    • MFCD00266441
    • DA-16904
    • ALBB-026349
    • DTXSID00399300
    • 3-(Acetyloxy)-4-methoxy-benzaldehyde; 3-Hydroxy-p-anisaldehyde Acetate; 3-Acetoxy-4-methoxybenzaldehyde; 5-Formyl-2-methoxyphenyl Acetate
    • BP-13409
    • A2946
    • SCHEMBL871742
    • MDL： MFCD00266441
    • Inchi： 1S/C10H10O4/c1-7(12)14-10-5-8(6-11)3-4-9(10)13-2/h3-6H,1-2H3
    • InChI Key： ZVPGTXJXZIXWGR-UHFFFAOYSA-N
    • SMILES： O=CC1C=C(OC(C)=O)C(OC)=CC=1

Computed Properties

  • Exact Mass: 194.05800
  • Monoisotopic Mass: 194.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 52.6

Experimental Properties

  • Melting Point: 85.0 to 89.0 deg-C
  • Boiling Point: 293℃ at 760 mmHg
  • Flash Point: 127.4℃
  • PSA: 52.60000
  • LogP: 1.43300

O-Acetyl Isovanillin Security Information

O-Acetyl Isovanillin Customs Data

  • HS CODE：2915390090
  • Customs Data：

    China Customs Code:

    2915390090

    Overview:

    2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

O-Acetyl Isovanillin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A179735-1g
O-Acetyl Isovanillin
 881-57-2
1g
 $ 87.00 2023-09-09
TRC
A179735-2.5g
O-Acetyl Isovanillin
 881-57-2
2.5g
 $ 178.00 2023-09-09
TRC
A179735-5g
O-Acetyl Isovanillin
 881-57-2
5g
 $ 339.00 2023-09-09
TRC
A179735-10g
O-Acetyl Isovanillin
 881-57-2
10g
 $ 609.00 2023-04-19
Alichem
A019108519-5g
5-Formyl-2-methoxyphenyl acetate
 881-57-2 97%
5g
 $193.67 2023-08-31
Alichem
A019108519-25g
5-Formyl-2-methoxyphenyl acetate
 881-57-2 97%
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 $554.88 2023-08-31
Alichem
A019108519-100g
5-Formyl-2-methoxyphenyl acetate
 881-57-2 97%
100g
 $737.55 2023-08-31
Apollo Scientific
OR322864-5g
3-Acetoxy-4-methoxybenzaldehyde
 881-57-2 98+%
5g
 £15.00 2025-03-21
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D852119-5g
3-Acetoxy-4-methoxybenzaldehyde
 881-57-2 ≥97%
5g
 240.30 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
A2946-25g
O-Acetyl Isovanillin
 881-57-2 98.0%(GC)
25g
 ￥1310.0 2022-06-10

O-Acetyl Isovanillin Production Method

Production Method 1

621-59-0 621-59-0
881-57-2 881-57-2
Reaction Conditions
1.1 1 h, reflux
1.2 Reagents: Sodium carbonate ;  rt
Reference
Syntheses of chlorinated bisbibenzyls from bryophytes
Speicher, Andreas; et al, Synthesis, 2002, (17), 2503-2512

Production Method 2

621-59-0 621-59-0
881-57-2 881-57-2
Reaction Conditions
1.1 Reagents: Triethylamine ,  4-(Dimethylamino)pyridine
Reference
Mechanistic studies of selective pyrocatechol formation from o-methoxyphenols using a copper(II)-ascorbic acid-dioxygen system
Aihara, Kazuhiro; et al, Journal of the Chemical Society, 1993, (11), 2165-70

Production Method 3

621-59-0 621-59-0
881-57-2 881-57-2
Reaction Conditions
1.1 Reagents: Pyridine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  0 °C
1.2 Reagents: Water
Reference
Kolbe-Schmitt type reaction under ambient conditions mediated by an organic base
Sadamitsu, Yuta; et al, Chemical Communications (Cambridge, 2019, 55(66), 9837-9840

Production Method 4

621-59-0 621-59-0
881-57-2 881-57-2
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Tetrahydrofuran ,  Water
Reference
Synthesis, characterization of flavone, isoflavone, and 2,3-dihydrobenzofuran-3-carboxylate and density functional theory studies
Bhatti, Huma Aslam; et al, European Journal of Chemistry, 2015, 6(3), 305-313

Production Method 5

881-57-2 881-57-2
Reaction Conditions
1.1 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile ;  4 h, rt
Reference
Ceric ammonium nitrate oxidation of cinnamic ester derivatives for the synthesis of benzaldehydes
Rao, A. Sridhar; et al, Asian Journal of Chemistry, 2013, 25(18), 10182-10184

Production Method 6

90985-67-4 90985-67-4
881-57-2 881-57-2
Reaction Conditions
1.1 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile ;  4 h, rt
Reference
Ceric ammonium nitrate oxidation of cinnamic ester derivatives for the synthesis of benzaldehydes
Rao, A. Sridhar; et al, Asian Journal of Chemistry, 2013, 25(18), 10182-10184

Production Method 7

3207-31-6 3207-31-6
881-57-2 881-57-2
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Ethanol ;  5 h, reflux
2.1 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile ;  4 h, rt
Reference
Ceric ammonium nitrate oxidation of cinnamic ester derivatives for the synthesis of benzaldehydes
Rao, A. Sridhar; et al, Asian Journal of Chemistry, 2013, 25(18), 10182-10184

Production Method 8

621-59-0 621-59-0
881-57-2 881-57-2
Reaction Conditions
1.1 Reagents: Potassium hydroxide Solvents: Diethyl ether ,  Water ;  0 °C; 30 min, 0 °C
Reference
Synthesis and Biochemical Evaluation of 3-Phenoxy-1,4-diarylazetidin-2-ones as Tubulin-Targeting Antitumor Agents
Greene, Thomas F.; et al, Journal of Medicinal Chemistry, 2016, 59(1), 90-113

Production Method 9

621-59-0 621-59-0
881-57-2 881-57-2
Reaction Conditions
1.1 Reagents: Pyridine Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  0 °C; 0 °C → rt; 3 h, rt
Reference
Copper(I)-catalyzed intramolecular Caryl-O bond-forming cyclization for the synthesis of 1,4-benzodioxines and its application in the total synthesis of sweetening isovanillins
Naidu, Ajay B.; et al, Synthesis, 2010, (20), 3509-3519

Production Method 10

71155-68-5 71155-68-5
881-57-2 881-57-2
Reaction Conditions
1.1 Catalysts: Ferric sulfate hydrate Solvents: 1,2-Dichloroethane ;  20 min, reflux
Reference
Efficient and chemoselective deprotection of 1,1-diacetates using Fe2(SO4)3·xH2O as a heterogeneous catalyst
Li, Lingjun; et al, Journal of Chemical Research, 2004, (1), 39-40

Production Method 11

71155-68-5 71155-68-5
881-57-2 881-57-2
Reaction Conditions
1.1 Catalysts: Ferric chloride hexahydrate Solvents: Water ,  1-Butyl-3-methylimidazolium tetrafluoroborate ;  3 min, 70 °C
Reference
A mild and efficient deprotection of geminal diacetates catalysed by FeCl3·6H2O in ionic liquid
Niu, Hongying; et al, Journal of Chemical Research, 2004, (11), 764-765

Production Method 12

1225192-73-3 1225192-73-3
881-57-2 881-57-2
Reaction Conditions
1.1 Reagents: Hydrogen peroxide Catalysts: Vanadium oxide (V2O5) Solvents: Water ;  rt → 50 °C; 12 h, 50 °C
Reference
Convenient and clean synthesis of imines from primary benzylamines
Chu, Guobiao; et al, Organic & Biomolecular Chemistry, 2010, 8(20), 4716-4719

Production Method 13

2411888-84-9 2411888-84-9
881-57-2 881-57-2
Reaction Conditions
1.1 Reagents: Water ,  Oxygen Catalysts: Iodine Solvents: Chloroform ;  24 h, 1 atm, rt
Reference
Visible-Light-Induced Cleavage of C-S Bonds in Thioacetals and Thioketals with Iodine as a Photocatalyst
Krumb, Matthias ; et al, ChemPhotoChem, 2020, 4(2), 101-104

Production Method 14

3207-31-6 3207-31-6
881-57-2 881-57-2
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Methanol ;  5 h, reflux
2.1 Reagents: Ceric ammonium nitrate Solvents: Acetonitrile ;  4 h, rt
Reference
Ceric ammonium nitrate oxidation of cinnamic ester derivatives for the synthesis of benzaldehydes
Rao, A. Sridhar; et al, Asian Journal of Chemistry, 2013, 25(18), 10182-10184

Production Method 15

113042-92-5 113042-92-5
881-57-2 881-57-2
434331-62-1 434331-62-1
Reaction Conditions
1.1 Reagents: Ozone Solvents: Methanol ,  Dichloromethane
1.2 Reagents: Triphenylphosphine Solvents: Dichloromethane
Reference
Stable Isotope Labeling Pattern of Resveratrol and Related Natural Stilbenes
Fronza, Giovanni; et al, Journal of Agricultural and Food Chemistry, 2002, 50(10), 2748-2754

Production Method 16

155-58-8 155-58-8
30197-14-9 30197-14-9
881-57-2 881-57-2
434331-62-1 434331-62-1
Reaction Conditions
1.1 Reagents: Pyridine
2.1 Reagents: Ozone Solvents: Methanol ,  Dichloromethane
2.2 Reagents: Triphenylphosphine Solvents: Dichloromethane
Reference
Stable Isotope Labeling Pattern of Resveratrol and Related Natural Stilbenes
Fronza, Giovanni; et al, Journal of Agricultural and Food Chemistry, 2002, 50(10), 2748-2754

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